N-[4-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-fluorobenzamide

• IUPAC Name: N-[4-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-fluorobenzamide
• InChI: InChI=1S/C22H17FN2O2/c1-2-14-3-12-20-19(13-14)25-22(27-20)16-6-10-18(11-7-16)24-21(26)15-4-8-17(23)9-5-15/h3-13H,2H2,1H3,(H,24,26)
• InChI Key: LNYNGTJNORKIOV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)OC(=N2)C3=CC=C(C=C3)NC(=O)C4=CC=C(C=C4)F
• Molecular Formula: C22H17FN2O2
• Molecular Weight: 360.4 g/mol

Description

N-[4-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-fluorobenzamide, also known as EF1, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a member of the benzoxazole family and has been shown to have a variety of biochemical and physiological effects. In

Scientific Research Applications

N-[4-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-fluorobenzamide has been shown to have potential applications in a variety of scientific research areas, including cancer research, neuroscience, and drug discovery. In cancer research, N-[4-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-fluorobenzamide has been shown to inhibit the growth of several types of cancer cells, including breast cancer and lung cancer cells. In neuroscience, N-[4-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-fluorobenzamide has been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In drug discovery, N-[4-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-fluorobenzamide has been used as a lead compound for the development of new drugs with similar structures and functions.

Mechanism of Action

The mechanism of action of N-[4-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-fluorobenzamide involves the inhibition of several key enzymes and signaling pathways. N-[4-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-fluorobenzamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in gene expression and cell growth. N-[4-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-fluorobenzamide also inhibits the activity of the PI3K/Akt/mTOR signaling pathway, which is involved in cell survival and proliferation. Additionally, N-[4-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-fluorobenzamide has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
N-[4-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-fluorobenzamide has a variety of biochemical and physiological effects, including the inhibition of cancer cell growth, the induction of apoptosis, and the inhibition of HDACs and the PI3K/Akt/mTOR signaling pathway. N-[4-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-fluorobenzamide has also been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-[4-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-fluorobenzamide has several advantages for use in lab experiments, including its high purity and specificity for HDACs and the PI3K/Akt/mTOR signaling pathway. However, N-[4-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-fluorobenzamide also has some limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are many potential future directions for research on N-[4-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-fluorobenzamide, including the development of new drugs based on its structure and function, the investigation of its potential applications in the treatment of neurodegenerative diseases, and the exploration of its potential side effects and toxicity. Additionally, further research is needed to fully understand the mechanism of action of N-[4-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-fluorobenzamide and its potential applications in cancer research and drug discovery.

Synthesis Methods

The synthesis method for N-[4-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-fluorobenzamide involves several steps, including the reaction of 5-ethyl-2-aminobenzoxazole with 4-fluorobenzoyl chloride in the presence of a base, followed by the reaction of the resulting intermediate with 4-(aminomethyl)phenylboronic acid. The final product is obtained through purification by column chromatography. This synthesis method has been optimized to produce high yields of N-[4-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-fluorobenzamide with high purity.